Cas no 7467-19-8 ( )

• Product name: &nbsp
• CAS No: 7467-19-8
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 979770
• PubChem ID: 343996

  Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-9H-xanthen-9-yl)acetamide
• AC1L7ZKE
• NSC400658
• NSC-400658
• 7467-19-8
• DTXSID10322189
• DS-011614
•  

• Inchi： InChI=1S/C16H15NO2/c1-10-6-5-8-13-15(17-11(2)18)12-7-3-4-9-14(12)19-16(10)13/h3-9,15H,1-2H3,(H,17,18)
• InChI Key： UDGXIXPOQLBKMD-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)C(C3=CC=CC=C3O2)NC(=O)C

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• LogP: 3.71710